2-[4-[(5-Methylfuran-2-yl)methyl]piperazin-1-yl]ethanol

• IUPAC Name: 2-[4-[(5-methylfuran-2-yl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C12H20N2O2/c1-11-2-3-12(16-11)10-14-6-4-13(5-7-14)8-9-15/h2-3,15H,4-10H2,1H3
• InChI Key: XLWQHDMTTMOXGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCN(CC2)CCO
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

The compound belongs to a class of organic compounds that feature a piperazine moiety linked to an ethanol group and a 5-methylfuran moiety. These structures are of interest due to their potential in various chemical and pharmacological applications. Although the specific compound "2-[4-[(5-Methylfuran-2-yl)methyl]piperazin-1-yl]ethanol" has not been directly studied, research on similar compounds provides valuable insights.

Synthesis Analysis

The synthesis of related compounds often involves the reaction of substituted piperazines with aldehydes or ketones in the presence of reducing agents or through nucleophilic substitution reactions. For example, the synthesis of 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol was prepared from 1-(bromophenylmethyl)-4-chlorobenzene and 2-hydroxyethylpiperazine, indicating a possible pathway for synthesizing similar compounds (Wang Jin-peng, 2013).

Scientific Research Applications

Synthesis and Characterization

The compound has been studied for its synthesis methods and characterization. For instance, Wang Jin-peng (2013) explored the synthesis of a related compound, focusing on optimizing technological parameters such as raw material ratio, reaction time, and temperature to achieve high product yield. This research offers insights into the synthetic pathways that could be relevant for the production of 2-[4-[(5-Methylfuran-2-yl)methyl]piperazin-1-yl]ethanol (Wang Jin-peng, 2013).

Antimicrobial and Antifungal Activities

Compounds related to this compound have been evaluated for their antimicrobial and antifungal activities. For example, R. Rajkumar et al. (2014) synthesized piperazine derivatives and screened them for in vitro antimicrobial studies, finding that some compounds exhibited excellent antibacterial and antifungal activities (R. Rajkumar, A. Kamaraj, K. Krishnasamy, 2014).

Organic and Medicinal Chemistry Applications

The versatility of piperazine-based compounds in organic and medicinal chemistry is highlighted by research into their synthesis, properties, and potential as building blocks for coordination and supramolecular chemistry. For example, C. Cheadle et al. (2013) synthesized a new multidentate bifunctional organic ligand, showcasing its potential as a versatile building block (C. Cheadle, N. Gerasimchuk, C. Barnes, S. Tyukhtenko, S. Silchenko, 2013).

Mechanism of Action

Target of Action

The primary targets of the compound “2-[4-[(5-Methylfuran-2-yl)methyl]piperazin-1-yl]ethanol” are currently unknown. It’s worth noting that compounds containing the piperazine ring, such as this one, are found in a variety of biologically active compounds for various disease states, including antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Mode of Action

It is likely that the compound interacts with its targets through the piperazine ring, which is known to positively modulate the pharmacokinetic properties of a drug substance .

Pharmacokinetics

Compounds containing the piperazine ring are known to positively modulate the pharmacokinetic properties of a drug substance , which could potentially impact the bioavailability of this compound.